Cas no 877630-86-9 (N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide)

• Product Name: N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide
• CAS No: 877630-86-9
• MF: C₂₀H₂₆N₂O₆
• MW: 390.430245876312
• CID: 5778718
• PubChem ID: 16802708
• Update Time: 2025-08-05

N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-3,4,5-trimethoxybenzamide
• 877630-86-9
• N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]-3,4,5-trimethoxybenzamide
• HMS3018F19
• AKOS024653510
• F2504-0018
• SMR000808253
• MLS001235334
• CHEMBL1875183
• N-(2-(furan-2-yl)-2-morpholinoethyl)-3,4,5-trimethoxybenzamide
• N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide

• Inchi： 1S/C20H26N2O6/c1-24-17-11-14(12-18(25-2)19(17)26-3)20(23)21-13-15(16-5-4-8-28-16)22-6-9-27-10-7-22/h4-5,8,11-12,15H,6-7,9-10,13H2,1-3H3,(H,21,23)
• InChI Key： PKVQFVMPBJFYCX-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1=CC=CO1)CNC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 390.17908655g/mol
• Monoisotopic Mass: 390.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.4Ų

Additional information on N-2-(furan-2-yl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide

N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-3,4,5-Trimethoxybenzamide (CAS No. 877630-86-9): A Comprehensive Overview

N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide (CAS No. 877630-86-9) is a multifaceted compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide is composed of a benzamide core substituted with a furan ring, a morpholine moiety, and three methoxy groups. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The furan ring is known for its aromaticity and reactivity, while the morpholine moiety contributes to the compound's solubility and stability. The methoxy groups enhance the lipophilicity and metabolic stability of the molecule.

In terms of synthesis, N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide can be synthesized through various routes. One common method involves the coupling of 3,4,5-trimethoxybenzoyl chloride with 2-(furan-2-yl)-2-(morpholin-4-yl)ethanamine. This reaction typically proceeds under mild conditions using a base such as triethylamine or pyridine. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems to improve yield and reduce by-products.

The biological activities of N-2-(Furan-2-yl)-2-(Morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide have been extensively studied in various preclinical models. One of the most notable findings is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has demonstrated anti-proliferative effects on cancer cells by inducing apoptosis and cell cycle arrest.

Recent research has also explored the neuroprotective properties of N-2-(Furan-2-yl)-2-(Morpholin-4-y l)ethyl -3 , 4 , 5 -trimethoxybenzamide. Studies in animal models of neurodegenerative diseases have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound has been investigated for its potential as an antiviral agent. In vitro studies have demonstrated that N - 2 -( Furan - 2 - yl ) - 2 -( Morpholin - 4 - yl ) ethyl - 3 , 4 , 5 - trimethoxybenzamide can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes.

In addition to its therapeutic potential, N - 2 -( Furan - 2 - yl ) - 2 -( Morpholin - 4 - yl ) ethyl - 3 , 4 , 5 - trimethoxybenzamide has also been studied for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents such as fluorophores or radionuclides. This allows for non-invasive monitoring of disease progression and treatment efficacy in vivo.

The safety profile of N - 2 -( Furan - 2 - yl ) - 2 -( Morpholin - 4 - yl ) ethyl - 3 , 4 , 5 - trimethoxybenzamide has been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, N - 2 -( Furan - 2 - yl ) - 2 -( Morpholin - 4 - yl ) ethyl - 3 , 4 , 5 - trimethoxybenzamide (CAS No. 877630-86-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in healthcare.